Cas no 1173040-38-4 (aspochalasin R)

• Product Name: aspochalasin R
• CAS No: 1173040-38-4
• MF: C₂₄H₃₅NO₃
• MW: 385.539607286453
• CID: 2013099
• PubChem ID: 162937882
• Update Time: 2025-04-21

aspochalasin R Chemical and Physical Properties

Names and Identifiers

• aspochalasin R
• (3S,3aR,4S,6aS,7E,15aS)-2,3,3a,4,6a,9,10,11,13,14-Decahydro-4,5,8-trimethyl-3-(2-methylpropyl)-1H-cycloundec[d]isoindole-1,12,15-trione
• J2.732.751F
• 8KZ8E3F4KJ
• 1H-Cycloundec[d]isoindole-1,12,15-trione, 2,3,3a,4,6a,9,10,11,13,14-decahydro-4,5,8-trimethyl-3-(2-methylpropyl)-, (3S,3aR,4S,6aS,7E,15aS)-
• 1173040-38-4
• Aspochalasin Q

• Inchi： 1S/C24H35NO3/c1-14(2)11-20-22-17(5)16(4)13-18-12-15(3)7-6-8-19(26)9-10-21(27)24(18,22)23(28)25-20/h12-14,17-18,20,22H,6-11H2,1-5H3,(H,25,28)
• InChI Key： YQEDSESCWJZLEZ-UHFFFAOYSA-N
• SMILES： CC(CC1C2C(C(=CC3C2(C(=O)CCC(=O)CCCC(C)=C3)C(=O)N1)C)C)C

Computed Properties

• Exact Mass: 385.26169398Da
• Monoisotopic Mass: 385.26169398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cytochalasans Aspochalasins